Cas no 913713-74-3 (2-fluoro-N-(1H-imidazol-2-yl)methylaniline)

2-Fluoro-N-(1H-imidazol-2-yl)methylaniline is a fluorinated aromatic compound featuring an imidazole-substituted aniline scaffold. This structure combines the electron-withdrawing properties of the fluorine substituent with the versatile reactivity of the imidazole ring, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The presence of both fluorine and imidazole moieties enhances its potential for hydrogen bonding and metal coordination, which can be leveraged in catalyst design or bioactive molecule development. Its well-defined heterocyclic framework offers precise functionalization opportunities, enabling tailored modifications for targeted applications. The compound's stability and synthetic accessibility further contribute to its utility in research and industrial settings.
2-fluoro-N-(1H-imidazol-2-yl)methylaniline structure
913713-74-3 structure
Product Name:2-fluoro-N-(1H-imidazol-2-yl)methylaniline
CAS No:913713-74-3
MF:C10H10FN3
MW:191.204905033112
CID:1121372
PubChem ID:59708968
Update Time:2025-06-11

2-fluoro-N-(1H-imidazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(2-fluorophenyl)-1H-Imidazole-2-methanamine
    • 2-fluoro-N-(1H-imidazol-2-yl)methylaniline
    • 2-fluoro-N-(1H-imidazol-2-ylmethyl)aniline
    • EN300-168119
    • AKOS010820288
    • SCHEMBL3165410
    • 2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline
    • 913713-74-3
    • Z825759144
    • Inchi: 1S/C10H10FN3/c11-8-3-1-2-4-9(8)14-7-10-12-5-6-13-10/h1-6,14H,7H2,(H,12,13)
    • InChI Key: XTUPUKMQFIFUNZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NCC1=NC=CN1

Computed Properties

  • Exact Mass: 191.08587549g/mol
  • Monoisotopic Mass: 191.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.7Ų

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Additional information on 2-fluoro-N-(1H-imidazol-2-yl)methylaniline

Comprehensive Overview of 2-fluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 913713-74-3): Properties, Applications, and Industry Insights

2-fluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 913713-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro-substituted aniline moiety linked to an imidazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly relevant in the development of small-molecule inhibitors and heterocyclic derivatives, which are pivotal in drug discovery pipelines.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 2-fluoro-N-(1H-imidazol-2-yl)methylaniline. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in drug design. Researchers frequently search for "fluoro-imidazole derivatives" or "CAS 913713-74-3 applications" to explore its potential in kinase inhibition or antifungal agents, reflecting its multidisciplinary utility.

From a synthetic perspective, CAS No. 913713-74-3 serves as a building block for N-heterocyclic scaffolds. Its imidazole-aniline hybrid structure is instrumental in constructing pharmacophores targeting G-protein-coupled receptors (GPCRs). Recent publications highlight its role in optimizing lead compounds for central nervous system (CNS) disorders, aligning with trends in neurotherapeutics and precision medicine.

In agrochemicals, derivatives of 2-fluoro-N-(1H-imidazol-2-yl)methylaniline are investigated for their pesticidal activity. The compound’s ability to modulate enzyme pathways in pests resonates with the industry’s shift toward eco-friendly crop protection. Queries like "imidazole-based agrochemicals" or "fluorine in pesticide design" underscore its relevance in sustainable agriculture.

Quality control of CAS 913713-74-3 involves advanced analytical techniques such as HPLC and LC-MS to ensure purity, a critical factor for high-throughput screening. Suppliers often emphasize batch-to-batch consistency, catering to stringent GMP standards required in preclinical research.

Emerging studies also explore the compound’s potential in material science, particularly in designing fluorescent probes for bioimaging. This interdisciplinary appeal positions 2-fluoro-N-(1H-imidazol-2-yl)methylaniline as a candidate for theranostic applications, merging diagnostics and therapy—a hotspot in biomedical innovation.

Regulatory compliance and patent landscapes surrounding 913713-74-3 are frequently queried by industrial stakeholders. With increasing IP protection for imidazole derivatives, understanding its synthetic routes and derivative claims is essential for R&D strategists.

In summary, 2-fluoro-N-(1H-imidazol-2-yl)methylaniline exemplifies the convergence of medicinal chemistry, agrochemical innovation, and advanced materials. Its CAS No. 913713-74-3 serves as a keystone for researchers navigating structure-activity relationships and molecular optimization across diverse scientific frontiers.

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